(8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA

Lipid Metabolism Enzymology VLC-PUFA Biosynthesis
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C47H72N7O18P3S
Molecular Weight 1148.1 g/mol
Cat. No. B15550341
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Technical Parameters


Basic Identity
Product Name(8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA
Molecular FormulaC47H72N7O18P3S
Molecular Weight1148.1 g/mol
Structural Identifiers
InChIInChI=1S/C47H72N7O18P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-35(55)30-38(57)76-29-28-49-37(56)26-27-50-45(60)42(59)47(2,3)32-69-75(66,67)72-74(64,65)68-31-36-41(71-73(61,62)63)40(58)46(70-36)54-34-53-39-43(48)51-33-52-44(39)54/h5-6,8-9,11-12,14-15,17-18,20-21,33-34,36,40-42,46,58-59H,4,7,10,13,16,19,22-32H2,1-3H3,(H,49,56)(H,50,60)(H,64,65)(H,66,67)(H2,48,51,52)(H2,61,62,63)/b6-5-,9-8-,12-11-,15-14-,18-17-,21-20-/t36-,40-,41-,42+,46-/m1/s1
InChIKeyZPEHOKYKIUTRAM-YIHFRTTKSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-Oxo-DHA-CoA: Key Intermediate in DHA Biosynthesis


(8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA (commonly abbreviated as 3-oxo-DHA-CoA) is an unsaturated very long-chain fatty acyl-CoA (VLCFA-CoA) derivative, formally the condensation product of (8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoic acid and coenzyme A [1]. It is a 3-oxo (β-keto) acyl-CoA with a 26-carbon hexaenoic chain (C26:6 ω-3) and serves as the direct 3-oxoacyl-CoA intermediate in the elongation of tetracosahexaenoyl-CoA (C24:6 ω-3) by the enzyme very-long-chain fatty acid elongase 4 (ELOVL4) [2]. This compound occupies a critical juncture in the biosynthesis of docosahexaenoic acid (DHA, C22:6 ω-3) within the endoplasmic reticulum and the subsequent peroxisomal β-oxidation pathway [3].

Primary workflow ELOVL4-catalyzed condensation studies
Pathway context Peroxisomal β-oxidation and DHA biosynthesis
Selection logic Chain-length and polyunsaturation-specific intermediate

3-Oxo-DHA-CoA: Irreplaceable by Generic 3-Oxoacyl-CoAs


Generic 3-oxoacyl-CoA compounds (e.g., 3-oxopalmitoyl-CoA, 3-oxo-C26:0-CoA) are unsuitable surrogates for (8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA due to profound differences in enzyme substrate specificity and biological context. The very-long-chain fatty acid elongase ELOVL4 exhibits strict selectivity for polyunsaturated C24 ω-3 substrates to generate this specific hexaenoic 3-oxo intermediate, a step that cannot be recapitulated using saturated or shorter-chain analogs [1]. Furthermore, the downstream peroxisomal β-oxidation machinery discriminates between 3-oxoacyl-CoA species, and studies have shown that the metabolic fate of C24:6 ω-3-CoA (the precursor to this compound) is distinct from that of C22:6 ω-3-CoA, with a 2.7-fold higher oxidation rate and a 7-fold lower incorporation into membrane lipids [2]. Using a non-specific 3-oxoacyl-CoA therefore risks misrepresenting the unique flux dynamics of the DHA biosynthetic pathway and yields non-physiological data in any assay designed to probe ω-3 polyunsaturated fatty acid metabolism.

Enzyme specificity mismatch
ELOVL4 substrate preference for polyunsaturated C24 ω-3 may not translate to generic 3-oxoacyl-CoAs.
Metabolic flux partitioning differs
Saturated or shorter-chain analogs can alter oxidation rates and membrane incorporation readouts.
Downstream thioesterase discrimination
Peroxisomal thioesterases distinguish chain lengths, potentially skewing apparent pathway activity.

3-Oxo-DHA-CoA: Evidence-Based Comparison with Analogs


ELOVL4 Substrate Specificity for C24:6 ω-3

The formation of (8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA is catalyzed exclusively by very-long-chain fatty acid elongase 4 (ELOVL4) using (6Z,9Z,12Z,15Z,18Z,21Z)-tetracosahexaenoyl-CoA (C24:6 ω-3-CoA) and malonyl-CoA as substrates. While many 3-oxoacyl-CoA synthases (EC 2.3.1.199) exist with varying chain-length specificities (e.g., FAE1 in plants prefers C16–C18, CER6 prefers C22–C32 [1]), mammalian ELOVL4 is specifically required for the elongation of polyunsaturated C24 substrates to C26 products. This compound is the direct product of the rate-limiting condensation step in VLC-PUFA synthesis [2]. In contrast, saturated analogs like 3-oxohexacosanoyl-CoA (C26:0) are generated by different elongase isoforms and are not intermediates in the ω-3 DHA pathway.

ELOVL4 substrate specificity
Class-level inference
Strict preference for C24:6 ω-3-CoA over saturated C16–C18 substrates
Context-dependent pathway reconstitution
Heterologous expression in yeast; enzyme assay conditions
Lipid Metabolism Enzymology VLC-PUFA Biosynthesis

Differential β-Oxidation Rates: C24:6 ω-3 vs. C22:6 ω-3

The immediate precursor to (8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA is (6Z,9Z,12Z,15Z,18Z,21Z)-tetracosahexaenoyl-CoA (C24:6 ω-3-CoA). While direct kinetic data for the 3-oxo derivative are not available, studies on the metabolic fate of its immediate precursor provide critical context. In cultured human skin fibroblasts, the oxidation rate of [1-¹⁴C] 24:6 ω-3 was 2.7 times higher than that of [1-¹⁴C] 22:6 ω-3 (DHA) [1]. This quantitative difference demonstrates that the C24:6 ω-3 → C26:6 ω-3 3-oxo intermediate step is embedded within a metabolic context that is fundamentally distinct from that of the final DHA product. The subsequent peroxisomal β-oxidation of the C24:6 ω-3 backbone (derived after reduction, dehydration, and reduction of the 3-oxo compound) produces DHA-CoA, but the initial 3-oxo intermediate exists in a high-oxidation-flux environment.

Oxidation rate differential
Cross-study comparable
2.7-fold higher oxidation for C24:6 ω-3 vs. C22:6 ω-3
Reported metabolic flux context
Cultured human skin fibroblasts, ¹⁴C-labeled substrates
Metabolic Flux Peroxisomal β-Oxidation DHA Synthesis

Thioesterase Discrimination: C22:6 vs. C24:6 ω-3-CoA Hydrolysis

The metabolic fate of (8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA is ultimately tied to the handling of its downstream product, C24:6 ω-3-CoA. Thioesterase activity in mouse kidney peroxisomes and mitochondria hydrolyzes C22:6 ω-3-CoA (DHA-CoA) 1.7 times faster than C24:6 ω-3-CoA [1]. This differential hydrolysis rate contributes to the channeling of C24:6 ω-3-CoA toward β-oxidation to produce DHA-CoA, while DHA-CoA is more rapidly hydrolyzed to free DHA for incorporation into membrane lipids. The 3-oxo intermediate sits upstream of this regulated hydrolysis step, and its accumulation or depletion in assays will be influenced by the downstream thioesterase activity that distinguishes between chain lengths.

Thioesterase hydrolysis rate
Cross-study comparable
1.7-fold faster hydrolysis of C22:6 ω-3-CoA vs. C24:6 ω-3-CoA
Supports chain-length discrimination
Mouse kidney peroxisomes, in vitro assay
Thioesterase Activity Peroxisomal Metabolism Acyl-CoA Hydrolysis

Acyl-CoA Oxidase Activity Parity for C24:6 and C22:6 ω-3-CoA

Peroxisomal acyl-CoA oxidase (ACOX1), the first enzyme of peroxisomal β-oxidation, exhibits similar specific activities for C24:6 ω-3-CoA and C22:6 ω-3-CoA in mouse kidney peroxisomes [1]. This parity indicates that the enzyme does not kinetically discriminate between these two substrates, meaning that the differential metabolic fates (oxidation vs. incorporation) observed for C24:6 ω-3 and C22:6 ω-3 are not due to differences in ACOX1 activity. Consequently, the upstream steps involving (8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA and its subsequent reduction/dehydration/reduction to C26:6 ω-3-CoA, followed by one cycle of peroxisomal β-oxidation to C24:6 ω-3-CoA, are the key determinants of pathway flux. This compound therefore represents a critical control point whose perturbation cannot be modeled using generic 3-oxoacyl-CoAs.

Acyl-CoA oxidase activity parity
Cross-study comparable
Similar specific activities for C24:6 ω-3-CoA and C22:6 ω-3-CoA
No kinetic bottleneck for pathway interpretation
Mouse kidney peroxisomes, ACOX1 assay
Acyl-CoA Oxidase Peroxisomal β-Oxidation Enzyme Kinetics

C24:6 ω-3 Accumulation in ACOX1-Deficient Cells

The biological significance of the C24:6 ω-3 → C26:6 ω-3 3-oxo intermediate step is highlighted by studies in human skin fibroblasts from patients with acyl-CoA oxidase (ACOX1) deficiency. These cells, which are unable to perform the first step of peroxisomal β-oxidation, accumulate 2–5 times more radiolabeled C24:6 ω-3 than do control cells when incubated with labeled precursors [1]. This accumulation directly demonstrates that the elongation step producing the C26:6 ω-3 3-oxo intermediate (and its subsequent conversion to C26:6 ω-3-CoA) is upstream of the peroxisomal block, and that the retroconversion of C24:6 ω-3 to DHA requires functional peroxisomal β-oxidation. (8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA is the direct product of the elongation step that feeds this peroxisomal pathway.

Accumulation in ACOX1 deficiency
Cross-study comparable
2–5-fold higher C24:6 ω-3 accumulation in ACOX1-deficient fibroblasts
Supports peroxisomal disorder modeling
Human skin fibroblasts, patient-derived cells
Peroxisomal Disorders DHA Biosynthesis Zellweger Syndrome

ELOVL4 Kinetic Preference for Polyunsaturated C24 Substrates

Functional characterization of ELOVL4 from Atlantic salmon (which shares high homology with human ELOVL4) demonstrates that this elongase efficiently converts C24:0 and C26:0 saturated fatty acids, but also effectively elongates C20 and C22 polyunsaturated fatty acids to products up to C36 [1]. However, the specific production of (8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA requires the polyunsaturated C24:6 ω-3 substrate. Studies on black seabream Elovl4a and Elovl4b proteins show that they utilize all assayed C18–22 PUFA substrates except 22:6 ω-3, and notably elongate 20:5 ω-3 and 22:5 ω-3 to 24:5 ω-3, which can then be desaturated and β-oxidized to DHA [2]. This chain-length and desaturation specificity distinguishes the ω-3 hexaenoic 3-oxo intermediate from saturated or monounsaturated C26 3-oxoacyl-CoAs.

ELOVL4 kinetic preference
Class-level inference
Efficient elongation of polyunsaturated C24 ω-3 vs. saturated C24:0
Relevant for DHA-specific pathway reconstitution
Salmon Elovl4 expressed in yeast; FAME analysis
ELOVL4 Substrate Specificity VLC-PUFA

3-Oxo-DHA-CoA: Research and Industrial Applications


ELOVL4 Assays and Inhibitor Screening for Stargardt Disease

As the direct product of the ELOVL4-catalyzed condensation of C24:6 ω-3-CoA and malonyl-CoA, (8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA is the definitive substrate for studying ELOVL4 kinetics, specificity, and inhibition. Mutations in ELOVL4 cause Stargardt disease type 3 (STGD3), an autosomal dominant macular dystrophy [1]. Using this compound as a standard in LC-MS/MS-based enzyme assays enables precise quantification of ELOVL4 activity, facilitating high-throughput screening of small-molecule modulators or evaluation of patient-derived mutations on enzyme function. Generic 3-oxoacyl-CoA standards cannot substitute due to ELOVL4's distinct substrate preference for polyunsaturated C24 ω-3 chains [2].

Peroxisomal β-Oxidation Flux and Zellweger Disease Modeling

(8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA is the key intermediate linking ER elongation to peroxisomal β-oxidation in the DHA biosynthetic pathway. In peroxisomal biogenesis disorders (e.g., Zellweger syndrome) and isolated enzyme deficiencies (e.g., ACOX1 deficiency), the conversion of C24:6 ω-3 to DHA is impaired, leading to DHA deficiency and accumulation of C24:6 ω-3 [1]. This compound enables researchers to trace metabolic flux through the elongation–β-oxidation axis, quantify the activity of 3-oxoacyl-CoA reductase, 3-hydroxyacyl-CoA dehydratase, and enoyl-CoA reductase in the ER, and assess the impact of peroxisomal dysfunction on VLC-PUFA metabolism. Its use is critical for developing biomarkers and therapeutic strategies for peroxisomal disorders.

Metabolic Engineering for DHA Biosynthesis in Heterologous Hosts

For industrial biotechnology applications aiming to produce DHA in yeast, algae, or plants, (8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA serves as an essential analytical standard for monitoring pathway flux and identifying metabolic bottlenecks. The ELOVL4-catalyzed step is rate-limiting in VLC-PUFA biosynthesis [1], and accurate quantification of this 3-oxo intermediate by LC-MS/MS is necessary to optimize gene expression, balance precursor pools (e.g., malonyl-CoA), and troubleshoot low DHA yields. Unlike saturated VLCFA intermediates, this ω-3 hexaenoic 3-oxo-CoA is specifically required for the DHA pathway and cannot be inferred from generic acyl-CoA measurements.

Thioesterase and 3-Oxoacyl-CoA Thiolase Activity Assays

The distinct chain length (C26) and hexaenoic desaturation pattern of (8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA make it an ideal substrate for characterizing the substrate specificity of peroxisomal 3-oxoacyl-CoA thiolase (EC 2.3.1.16) and acyl-CoA thioesterases. Studies have shown that thioesterase activity discriminates between C24:6 ω-3-CoA and C22:6 ω-3-CoA with a 1.7-fold difference in hydrolysis rate [1]. Using the 3-oxo derivative allows for direct measurement of the thiolytic cleavage step that produces acetyl-CoA and C24:6 ω-3-CoA, or the hydrolysis of the 3-oxo group itself, providing critical kinetic parameters for enzyme characterization and inhibitor development.

Application
Selection Property
Validation Focus
ELOVL4 kinetic / inhibitor screening
C24:6 ω-3 substrate specificity
Enzyme kinetics and mutation impact
Peroxisomal β-oxidation pathway studies
Upstream C26 hexaenoic intermediate
Flux analysis in disease models
Metabolic engineering for DHA yield
Rate-limiting pathway intermediate
Precursor balancing and bottleneck identification
Thioesterase / thiolase specificity assays
C26 polyunsaturated 3-oxoacyl-CoA substrate
Kinetic parameters and inhibitor development

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